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Initial Discovery and Historical Context
Syngenite was first identified and described in 1872 by V. R. Zepharovich.[1] The discovery

was made from an occurrence of druses on halite in the Kalusa Salt deposit, located in what is

now the Ivano-Frankivsk Oblast of Ukraine.[1][2][3][4] The name "syngenite" is derived from

the Greek word συγγενής (syngenēs), meaning "related," a name chosen due to its chemical

similarity to the mineral polyhalite.[1][2][3][4] The initial German name for the mineral was

"Syngenit."[5]

The type locality, the Kalush salt deposit, is a significant site for evaporite minerals, which form

from the evaporation of saline water.[4][6] Syngenite is an uncommon diagenetic component

of these marine salt deposits.[4][6] Beyond its type locality, syngenite has been identified in a

variety of geological environments, including as a volcanic sublimate, a product of

pneumatolytic reactions, a vein filling in geothermal fields, and in caves, where it can be

derived from bat guano.[2][6][7]

Historically, the study of syngenite has been relevant to understanding the geochemistry of

evaporite deposits. More recently, its presence has been noted in contexts as diverse as a

potential substrate for organic yellow lake pigments in 13th-century paintings and as an

undesirable component in hardened cement.[7][8]

Physicochemical Properties
Syngenite is a hydrous potassium calcium sulfate with the chemical formula K₂Ca(SO₄)₂·H₂O.

[1][2][3] It belongs to the monoclinic crystal system.[1][2] A summary of its key quantitative
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properties is presented in Table 1.

Property Value

Chemical Formula K₂Ca(SO₄)₂·H₂O

Crystal System Monoclinic

Space Group P2₁/m

Unit Cell Parameters a = 9.77 Å, b = 7.14 Å, c = 6.25 Å; β = 104.01°

Mohs Hardness 2.5

Specific Gravity 2.579–2.603 g/cm³

Refractive Index nα = 1.501, nβ = 1.517, nγ = 1.518

Birefringence δ = 0.017

Luster Vitreous

Color Colorless, milky white to faintly yellow

Streak White

Data compiled from multiple sources.[1][2][6][9]

Modern Experimental Protocols for Syngenite
Analysis
While the specific experimental protocols from Zepharovich's 1872 discovery are not detailed in

available literature, modern analysis of syngenite employs a range of advanced techniques.

Below are representative methodologies for key experiments used to characterize this mineral.

Single-Crystal X-ray Diffraction (SCXRD)
This technique is used to determine the precise crystal structure of syngenite.

Methodology:
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A small, single crystal of syngenite (e.g., 0.05 × 0.05 × 0.03 mm³) is selected under an

optical microscope.[7]

The crystal is mounted on a goniometer head.

The mounted crystal is placed in an X-ray diffractometer.

A beam of monochromatic X-rays is directed at the crystal.

As the crystal is rotated, the diffraction pattern of the X-rays is recorded by a detector.

The collected data are processed to determine the unit cell dimensions and the arrangement

of atoms within the crystal lattice.[7]

Raman Spectroscopy
Raman spectroscopy is utilized to investigate the vibrational modes of the sulfate and water

molecules within the syngenite structure.

Methodology:

A syngenite sample is placed on a microscope slide.

A laser beam of a specific wavelength is focused on the sample.

The scattered light is collected and passed through a spectrometer.

The resulting spectrum shows shifts in wavelength corresponding to the vibrational

frequencies of the molecular bonds in the sample.[7]

These spectral bands are then assigned to specific vibrational modes of the SO₄²⁻

tetrahedra and H₂O molecules.[7]

Artificial Synthesis of Syngenite
Syngenite can be synthesized in the laboratory for experimental purposes.

Methodology 1: Aqueous Solution Method
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Prepare an aqueous solution of potassium sulfate (K₂SO₄).[8]

Add gypsum (CaSO₄·2H₂O) to the potassium sulfate solution at room temperature with

constant stirring.[8]

Allow the reaction to proceed for several hours, during which a suspension will form.[8]

Filter the suspension under a vacuum.

Dry the resulting solid in an oven to obtain syngenite crystals.[8]

Methodology 2: Mechanochemical Synthesis

Combine stoichiometric amounts of gypsum and potassium sulfate in a high-energy ball mill.

[10]

Set the ball-to-powder ratio (e.g., 10:1) and milling speed (e.g., 300 rpm).[10]

Conduct the milling for a specified duration (e.g., 5 to 60 minutes) at a controlled

temperature.[10]

The mechanical action induces a solid-state reaction, forming phase-pure syngenite without

the need for a solvent.[10]

Visualizing the History and Relationships of
Syngenite
The following diagram illustrates the timeline of the discovery of syngenite and its relationship

to other key concepts and minerals.
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Caption: A flowchart illustrating the discovery timeline, etymology, properties, and occurrences

of syngenite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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